Cas no 2137069-35-1 ((1R,2R)-2-(methoxymethyl)cyclopropane-1-carboxylic acid)

• Product Name: (1R,2R)-2-(methoxymethyl)cyclopropane-1-carboxylic acid
• CAS No: 2137069-35-1
• MF: C₆H₁₀O₃
• MW: 130.141802310944
• CID: 6206383
• PubChem ID: 89066109
• Update Time: 2025-11-07

(1R,2R)-2-(methoxymethyl)cyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• (+/-)-trans-2-(Methoxymethyl) cyclopropanecarboxylic acid
• EN300-1835664
• 2137069-35-1
• EN300-705386
• SCHEMBL13355318
• TRANS-2-(METHOXYMETHYL)CYCLOPROPANE-1-CARBOXYLIC ACID
• 187335-44-0
• A1-46307
• AT27393
• rac-(1R,2R)-2-(methoxymethyl)cyclopropane-1-carboxylic acid
• (1R,2R)-2-(methoxymethyl)cyclopropane-1-carboxylic acid
• AT27392
• Rel-(1R,2R)-2-(methoxymethyl)cyclopropane-1-carboxylic acid

• Inchi： 1S/C6H10O3/c1-9-3-4-2-5(4)6(7)8/h4-5H,2-3H2,1H3,(H,7,8)/t4-,5+/m0/s1
• InChI Key： MEXFQILMFUCKDT-CRCLSJGQSA-N
• SMILES： O(C)C[C@@H]1C[C@H]1C(=O)O

Computed Properties

• Exact Mass: 130.062994177g/mol
• Monoisotopic Mass: 130.062994177g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 3
• Complexity: 122
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 46.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Cyclopropanecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Cyclopropanecarboxylic acids and derivatives Cyclopropanecarboxylic acids

Additional information on (1R,2R)-2-(methoxymethyl)cyclopropane-1-carboxylic acid

Comprehensive Overview of (1R,2R)-2-(methoxymethyl)cyclopropane-1-carboxylic acid (CAS No. 2137069-35-1)

The compound (1R,2R)-2-(methoxymethyl)cyclopropane-1-carboxylic acid (CAS No. 2137069-35-1) is a chiral cyclopropane derivative with significant applications in pharmaceutical and organic synthesis. Its unique structural features, including the cyclopropane ring and methoxymethyl substituent, make it a valuable intermediate in the development of bioactive molecules. Researchers and industries are increasingly interested in this compound due to its potential in drug discovery, particularly in the design of enzyme inhibitors and receptor modulators.

One of the key reasons for the growing attention toward (1R,2R)-2-(methoxymethyl)cyclopropane-1-carboxylic acid is its role in asymmetric synthesis. The compound's stereochemistry is critical for achieving high enantioselectivity in reactions, a topic of great interest in modern organic chemistry. With the rise of green chemistry and sustainable practices, the demand for efficient chiral building blocks like this has surged. Its compatibility with catalytic methods and biocatalysis further enhances its appeal.

In the pharmaceutical sector, CAS No. 2137069-35-1 is explored for its potential in small-molecule drug development. The cyclopropane moiety is known to improve metabolic stability and bioavailability, making it a sought-after scaffold. Recent studies highlight its utility in fragment-based drug design, where its rigid structure aids in optimizing ligand-receptor interactions. This aligns with the industry's focus on precision medicine and targeted therapies.

From a synthetic perspective, the carboxylic acid functionality in (1R,2R)-2-(methoxymethyl)cyclopropane-1-carboxylic acid allows for diverse derivatization. It can undergo amidation, esterification, or reduction, enabling the creation of libraries of analogs for structure-activity relationship (SAR) studies. This flexibility is particularly valuable in medicinal chemistry, where rapid optimization of lead compounds is essential.

The compound's relevance extends to material science as well. Its chiral nature and functional groups make it a candidate for designing advanced polymers and liquid crystals. As industries seek high-performance materials with tailored properties, intermediates like this gain traction. Additionally, its stability under various conditions makes it suitable for scale-up processes, a critical factor for commercial applications.

For researchers sourcing CAS No. 2137069-35-1, quality and purity are paramount. Reputable suppliers provide analytical data, including HPLC and NMR spectra, to ensure consistency. The compound's storage typically requires protection from moisture and light, emphasizing the need for proper handling in laboratory settings. These considerations are vital for reproducibility, a cornerstone of scientific research.

In summary, (1R,2R)-2-(methoxymethyl)cyclopropane-1-carboxylic acid represents a versatile and high-value chemical entity. Its applications span drug discovery, catalysis, and material innovation, reflecting the interdisciplinary nature of modern chemistry. As the scientific community continues to explore its potential, this compound is poised to play a pivotal role in advancing cutting-edge technologies.